Cas no 1385954-35-7 (Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate
• CAS No: 1385954-35-7
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• MDL: MFCD19021586
• CID: 5686125
• PubChem ID: 60222983
• Update Time: 2025-10-29

Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-phenylethyl)piperidine-3-carboxylate
• EN300-24967632
• 1385954-35-7
• AKOS008167756
• Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate

• MDL： MFCD19021586
• Inchi： 1S/C16H23NO2/c1-3-19-16(18)15-10-7-11-17(12-15)13(2)14-8-5-4-6-9-14/h4-6,8-9,13,15H,3,7,10-12H2,1-2H3
• InChI Key： QCCUAYRESFXNDO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCN(C(C)C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate

Comprehensive Overview of Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate (CAS No. 1385954-35-7)

Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate (CAS No. 1385954-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including an ethyl ester group and a phenylethyl substituent, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly interested in this compound due to its versatile reactivity and potential as a building block for more complex molecules.

The compound's molecular formula and weight, along with its precise CAS registry number (1385954-35-7), make it easily identifiable in chemical databases. Its IUPAC name, Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate, provides a systematic description of its structure, highlighting the ethyl ester at position 3 of the piperidine ring and the phenylethyl group attached to the nitrogen atom. This detailed nomenclature is crucial for accurate identification in scientific literature and patent applications.

In recent years, the demand for piperidine derivatives like Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate has surged, driven by their utility in medicinal chemistry. These compounds often serve as key intermediates in the synthesis of bioactive molecules targeting neurological and cardiovascular disorders. The compound's structural flexibility allows for modifications that can enhance binding affinity or improve pharmacokinetic properties, making it a valuable tool for researchers exploring new therapeutic avenues.

From a synthetic chemistry perspective, Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate offers several advantages. Its ester functionality provides a handle for further transformations, such as hydrolysis to carboxylic acids or reduction to alcohols. The phenylethyl group introduces steric and electronic effects that can influence the compound's reactivity in subsequent reactions. These features make it a versatile intermediate for constructing more complex architectures in organic synthesis.

The compound's physicochemical properties, including solubility, melting point, and stability, are critical parameters for its handling and application. While specific data may vary depending on the source, these properties are typically well-documented for CAS No. 1385954-35-7 in reputable chemical databases. Researchers should consult these resources to ensure proper storage and handling conditions, as well as to guide experimental design when working with this material.

In the context of current research trends, Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate aligns with the growing interest in nitrogen-containing heterocycles. These structures are prevalent in many FDA-approved drugs, and their synthetic accessibility continues to drive innovation in pharmaceutical development. The compound's piperidine core is particularly noteworthy, as this scaffold appears in numerous biologically active molecules with diverse therapeutic applications.

Quality control and analytical characterization are essential aspects of working with Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate. Standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify the compound's identity and purity. These analytical methods ensure that researchers obtain reliable and reproducible results when incorporating this building block into their synthetic schemes.

The commercial availability of Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate (CAS No. 1385954-35-7) from specialty chemical suppliers has facilitated its adoption in various research programs. When sourcing this material, scientists should prioritize suppliers that provide comprehensive analytical data and proper documentation to guarantee the compound's quality and authenticity.

Looking ahead, the potential applications of Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate may expand as new synthetic methodologies emerge. The compound's structural features position it as a promising candidate for further exploration in asymmetric synthesis, catalysis, and materials science. Continued research into its reactivity and derivatization possibilities will likely uncover additional uses for this versatile intermediate.

In conclusion, Ethyl 1-(1-phenylethyl)piperidine-3-carboxylate (CAS No. 1385954-35-7) represents an important building block in modern organic and medicinal chemistry. Its well-defined structure, synthetic utility, and potential biological relevance make it a compound of significant interest to researchers across multiple disciplines. As scientific understanding of nitrogen-containing heterocycles deepens, this piperidine derivative is poised to play an increasingly prominent role in the development of novel chemical entities with diverse applications.